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Compound of Interest

Compound Name: (5-Chloro-indan-1-yl)-methanol
CAS No.: 711017-67-3
Cat. No.: B8185291

Get Quote

Executive Summary & Chemical Profile

Immediate Directive: (5-Chloro-indan-1-yl)-methanol is a halogenated organic intermediate.
[1][2][3] It must not be disposed of in general organic waste, down the drain, or in regular trash.
The presence of the chlorine substituent mandates high-temperature incineration to prevent the
formation of dioxins and furans during thermal destruction.[1][2]

Scope: This guide applies to the disposal of the pure substance, reaction mixtures containing
the substance, and contaminated solid waste (gloves, wipes).

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8185291#bc-rfq
https://www.benchchem.com/product/b8185291/docs?utm_src=pdf-body#proper-disposal-procedures-5-chloro-indan-1-yl-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/12203316
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-indanone
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/12203316
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-indanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8185291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Chemical Attribute

Technical Detail

Chemical Name

(5-Chloro-2,3-dihydro-1H-inden-1-yl)methanol

Structural Class

Halogenated Indane Derivative / Primary
Alcohol

CAS Number

Note: Specific CAS for the methanol derivative
is rare/proprietary.[1][2][3]Ref. Ketone Precursor
(5-Chloro-1-indanone):42348-86-7 [1]

Physical State

Typically a viscous oil or low-melting solid

(based on structural analogs).[1][2][3]

Solubility

Soluble in organic solvents (DCM, Methanol,

DMSO); Sparingly soluble in water.[3]

Primary Hazard

Irritant / Halogenated Waste. Likely causes
skin/eye irritation (H315/H319) and may be
harmful if swallowed (H302).[3] [1, 2]

Regulatory Classification (RCRA)

Proper characterization is the legal responsibility of the waste generator.[2]

e Waste Stream:Halogenated Organic Waste.

o RCRA Status: While not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists by
specific name, it must be treated as a Characteristic Waste if it exhibits toxicity or ignitability.

o Operational Code: Most facilities classify this under Generic Halogenated Waste (often
consolidated with FOO1/F002 solvents for incineration).[1][2]

» Why Segregation Matters: Mixing chlorinated compounds with non-halogenated solvents

(e.g., Acetone, Ethanol) ruins the fuel value of the non-halogenated stream and can poison

catalytic converters in standard incinerators.

Step-by-Step Disposal Protocol
Scenario A: Pure Solid or Viscous Liquid (Expired/Unused Reagent)
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Obijective: Isolate for Lab Pack disposal.[1][2]

o Container Selection: Use a chemically compatible container, preferably High-Density
Polyethylene (HDPE) or amber glass with a Teflon-lined cap.[1][2] Avoid metal containers
due to potential corrosion from hydrolysis byproducts (HCI).[1][2]

o Transfer: Transfer the material into the container. If the material is viscous, do not use water
to rinse. Use a minimal amount of Dichloromethane (DCM) to solubilize and transfer the
residue.[1][2]

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "Halogenated Organic: (5-Chloro-indan-1-yl)-methanol"[1][2][3]
o Hazard Checkboxes: Toxic, Irritant.[4]

o Storage: Store in the Halogenated Waste satellite accumulation area. Keep away from
strong oxidizers and alkali metals.[2]

Scenario B: In Solution (Reaction Mixtures/HPLC Waste)

Objective: Segregation from general organics.[1][2]

» Segregation: Pour the solution into the Halogenated Solvent Waste carboy (typically the
"Red Can" or designated safety container).[2]

o Critical Check: Ensure the carboy is compatible.[2] If your solution contains nitric acid or
strong oxidizers, DO NOT mix with organic waste (Risk of Explosion).

e pH Check: If the reaction involved acidic workups, neutralize the solution to pH 6-8 before
adding to the waste drum to prevent drum corrosion and gas evolution.

o Documentation: Log the volume and approximate concentration on the waste container's log
sheet.

Scenario C: Contaminated Solids (Gloves, Weigh Boats, Silica Gel)

Objective: Prevent leaching in municipal landfills.
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o Collection: Place all contaminated disposables into a clear, heavy-duty polyethylene bag
(minimum 2 mil thickness).

e Secondary Containment: Place the bag inside a dedicated Solid Hazardous Waste drum or
pail.[2]

« Silica Gel: If purified via column chromatography, the silica gel contains the halogenated
compound.[2] This silica must be disposed of as Hazardous Solid Waste, not in the general
trash.

Spill Management & Contingency

PPE Required: Nitrile gloves (double-gloved recommended, >0.11 mm), Safety Goggles, Lab
Coat.[2][3]

e Minor Spill (<10 mL/g):
o Isolate the area.[2][5][6]

o Liquids: Absorb with vermiculite or polypropylene pads. Do not use paper towels if the
substance is a strong oxidizer (unlikely here, but good practice).

o Solids: Scoop up carefully to avoid dust generation.[2] Wipe the surface with a solvent-
dampened pad (Acetone or DCM).[1][2]

o Dispose of cleanup materials as Solid Hazardous Waste.[2]
e Major Spill (>100 mL/g):

o Evacuate the immediate area.[2][5][6][7]

o Contact EHS immediately.[2]

o Do not attempt cleanup without respiratory protection if dust/vapors are present.[2]

Decision Matrix & Workflow

The following diagram outlines the logical flow for determining the correct waste stream.
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Waste Generation:

(5-Chloro-indan-1-yl)-methanol

What is the physical state?

Pure Mixture Trash

Contaminated Solids
(Gloves, Silica, Wipes)

\

Double Bag (2-mil Poly)

Pure Solid / Viscous Oil Dissolved in Solvent

/

Place in HDPE/Glass Jar
(No Metal)

Is solvent Halogenated?

No (e.g., Methanol)

Segregate? NO.

Label: Toxic - Halogenated Must go to Halogenated due to solute.

Yes (e.g., DCM)

Consolidate Solid Hazardous Waste Drum

Halogenated Waste Carboy

High-Temp Incineration
(Approved Facility)

Click to download full resolution via product page

Caption: Decision tree for segregating (5-Chloro-indan-1-yl)-methanol waste based on
physical state and solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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